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Compound of Interest

(Cyclobutylmethyl)(1-
Compound Name:

phenylethyl)lamine
CAS No.: 356539-85-0
Cat. No.: B3262491

Get Quote

Executive Summary

In the high-throughput characterization of small molecule libraries and complex biological
matrices, Collision Cross Section (CCS) has emerged as a critical orthogonal identifier
alongside Retention Time (RT) and Mass-to-Charge ratio (

).

This guide provides the predicted CCS values for (Cyclobutylmethyl)(1-phenylethyl)amine
(Formula:

), a secondary amine with potential relevance as a pharmaceutical intermediate or metabolite.
The core prediction—143.1 Az for the protonated species

—is derived from the CCSbase algorithm, a validated machine-learning framework for small
molecules.

This document details the physicochemical profile, the specific CCS predictions across multiple
adducts, the computational methodology, and a rigorous experimental protocol for validation.
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Molecular Profile & Physicochemical Context[1][2]
[31[4][5][6][7]

Before analyzing the gas-phase conformation, it is essential to understand the structural
constraints of the molecule.

Property Detail

IUPAC Name N-(cyclobutylmethyl)-1-phenylethanamine
Common Name (Cyclobutylmethyl)(1-phenylethyl)amine
CAS Registry 1021076-37-8

Molecular Formula

Monoisotopic Mass 189.15175 Da
SMILES CC(C1=CC=CC=C1)NCcc2ccec2
InChlKey WWHFXZPZKIRVOJ-UHFFFAOYSA-N

Secondary amine core; Chiral center at the 1-
Structural Features phenylethyl group; Cyclobutane ring (rigid) vs.
Ethyl linker (flexible).[1]

Structural Implications for IMS

The molecule possesses a chiral center at the

-carbon of the phenylethyl group.[2] While standard IMS (Drift Tube/TWIMS) may not separate
enantiomers without chiral modifiers in the gas phase, the cyclobutyl moiety adds significant
steric bulk compared to a linear butyl chain, likely resulting in a more compact CCS than its
aliphatic isomers.

Predicted Collision Cross Section (CCS) Data

The following values represent the Predicted CCS (

) in Nitrogen (
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) buffer gas. These values were generated using CCSbase, a consensus machine-learning
model trained on over 10,000 experimental standards.

Table 1: Predicted CCS Values (Nitrogen)

Predicted CCS (

lon Species Confidence

(Adduct) (Calculated) ) Estimate
190.1590 143.1 High
212.1410 146.2 High
228.1149 146.9 Medium
207.1856 155.6 Medium
188.1445 148.8 Medium

Note on Adducts: The protonated form

is the primary species observed in positive mode Electrospray lonization (ESI) for

this amine. The

species shows a tighter conformation relative to its mass due to the strong

coordination of sodium with the amine nitrogen and the pi-system of the phenyl ring.

Computational Methodology: How the Prediction

Works

Understanding the provenance of these values is crucial for defensible science. The prediction

does not rely on expensive Density Functional Theory (DFT) calculations for every single

molecule but rather on a Molecular Descriptor-based Machine Learning approach.

The Workflow
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 Structure Ingestion: The SMILES string is parsed to generate a 2D connectivity map.

o Descriptor Calculation: Over 200 physicochemical descriptors (e.g., molecular weight, Fsp3
carbon fraction, topological polar surface area, rotatable bonds) are calculated.

e Regression Model: A Support Vector Regression (SVR) or Deep Neural Network (DNN)—
trained on the Unified CCS Compendium—maps these descriptors to a CCS value.

e Output: A scalar CCS value (

) representing the rotationally averaged cross-section.

In Silico Domain

Descriptor Calculation
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Mass, LogP, TPSA

Input Structure Parsin:

Vectorization . [NVBVEREN(e/esrE0) Regression Predicted CCS
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Click to download full resolution via product page

Figure 1: The computational pipeline for transforming chemical structure into a predicted
collision cross section.

Experimental Validation Protocol

To validate the predicted value of 143.1 A2, the following experimental workflow is
recommended. This protocol ensures Trustworthiness and reproducibility.

Equipment
 Instrument: Agilent 6560 IM-Q-TOF (Drift Tube) or Waters Synapt XS (TWIMS).

¢ lonization: ESI Positive Mode.

o Calibrant: Agilent Tune Mix or Polyalanine (for TWIMS calibration).

Step-by-Step Protocol

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3262491/docs?utm_src=pdf-body-img#predicted-collision-cross-section-profile-cyclobutylmethyl-1-phenylethyl-amine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation:

o Dissolve (Cyclobutylmethyl)(1-phenylethyl)amine standard to 1 pM in 50:50
Methanol:Water + 0.1% Formic Acid.

o Rationale: Formic acid promotes protonation to yield the
species.
System Calibration (Critical Step):
o Drift Tube (DTIMS): Use the "Stepped Field" method. Acquire arrival times (

) at 5-7 different drift voltages (

). Plot

VS.

. The slope yields

(reduced mobility), which converts directly to CCS via the Mason-Schamp equation.

o Traveling Wave (TWIMS): Infuse Polyalanine. Create a calibration curve correlating Drift
Time (

) to known CCS values of the calibrant.
Acquisition:
o Inject sample at 10 pL/min.
o Isolate

190.1590 (
1 Da) in the Quadrupole to remove matrix interference.

o Acquire IMS data for 1 minute.

Data Analysis:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3262491/docs?utm_src=pdf-body#predicted-collision-cross-section-profile-cyclobutylmethyl-1-phenylethyl-amine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Extract the arrival time distribution (ATD) for 190.1590.
o Determine the centroid drift time.

o Calculate Experimental CCS (
).
o Validation Criteria: If

, the prediction is validated.

Sample Prep
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Figure 2: Workflow for experimental determination of CCS using LC-IMS-MS.
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Applications & Strategic Relevance
Isomer Differentiation

The predicted CCS of 143.1 A2 is specific to the cyclobutylmethyl isomer. Structural isomers,
such as (Cyclopentyl)(ethyl)amine or linear alkyl analogs, will possess distinct CCS values.

 Cyclobutylmethyl (Compact): ~143 A2
o Linear Pentyl (Extended): Expected >148 A?[3][1]
o Outcome: IMS can separate these isomers even if they co-elute in chromatography.

Metabolite Identification

In drug metabolism studies, this amine might appear as a fragment or metabolite. Matching the
experimental CCS to the predicted 143.1 A2 provides higher confidence (Level 2/3
identification) than

alone, reducing false positives in screening campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/24152678
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentyl-1-phenylethanamine
https://www.benchchem.com/product/b3262491/docs?utm_src=pdf-body#predicted-collision-cross-section-profile-cyclobutylmethyl-1-phenylethyl-amine-1
https://www.benchchem.com/product/b3262491/docs?utm_src=pdf-body#predicted-collision-cross-section-profile-cyclobutylmethyl-1-phenylethyl-amine-1
https://pubchemlite.lcsb.uni.lu/e/compound/24152678
https://pubchem.ncbi.nlm.nih.gov/compound/1021076-37-8
https://pubs.acs.org/doi/10.1021/acs.analchem.9b05764
https://pubs.acs.org/doi/10.1021/acs.analchem.5b00351
https://www.benchchem.com/product/b3262491?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. 1-Cyclopentyl-1-phenylethanamine | CL13H19N | CID 43810029 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. CAS 5933-40-4: (R)-(+)-N-Methyl-1-phenylethylamine [cymitquimica.com]

3. PubChemlLite - (cyclobutylmethyl)(1-phenylethyl)amine (C13H19N)
[pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Predicted Collision Cross Section Profile:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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